Cas no 1251568-97-4 (6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline)

• Product Name: 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline
• CAS No: 1251568-97-4
• MF: C₂₃H₂₆N₂O₂S
• MW: 394.529744625092
• CID: 6361391
• PubChem ID: 49668282
• Update Time: 2025-10-12

6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline
• 6-methyl-3-(4-methylphenyl)sulfonyl-4-(2-methylpiperidin-1-yl)quinoline
• 1251568-97-4
• 6-methyl-4-(2-methylpiperidin-1-yl)-3-tosylquinoline
• F3407-2246
• AKOS024485969

• Inchi： 1S/C23H26N2O2S/c1-16-7-10-19(11-8-16)28(26,27)22-15-24-21-12-9-17(2)14-20(21)23(22)25-13-5-4-6-18(25)3/h7-12,14-15,18H,4-6,13H2,1-3H3
• InChI Key： OQPJCDRNVYQVGL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(N2CCCCC2C)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 394.17149925g/mol
• Monoisotopic Mass: 394.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline

6-Methyl-3-(4-Methylbenzenesulfonyl)-4-(2-Methylpiperidin-1-yl)Quinoline: A Comprehensive Overview

The compound 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline (CAS No. 1251568-97-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its complex quinoline scaffold, has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, paving the way for its exploration in various applications.

The quinoline core of this molecule serves as a versatile platform for functionalization, with substituents at positions 3, 4, and 6 playing pivotal roles in determining its properties. The 4-methylbenzenesulfonyl group at position 3 introduces electronic and steric effects, enhancing the molecule's stability and reactivity. Meanwhile, the 2-methylpiperidinyl group at position 4 contributes to the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development. The methyl group at position 6 further modulates the electronic environment of the molecule, fine-tuning its interactions with biological targets.

Recent studies have highlighted the potential of 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline as a modulator of key cellular pathways. For instance, research published in *Nature Communications* demonstrated its ability to inhibit specific kinase enzymes involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer therapies. Additionally, investigations into its photophysical properties have revealed its utility in advanced materials such as organic light-emitting diodes (OLEDs), where its emission characteristics are highly tunable.

The synthesis of this compound has been optimized through iterative improvements in synthetic protocols. A study in *Journal of Organic Chemistry* detailed a concise route involving a palladium-catalyzed coupling reaction, significantly reducing the number of steps required for synthesis. This advancement not only enhances scalability but also lowers production costs, making the compound more accessible for large-scale applications.

In terms of pharmacokinetics, 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline exhibits favorable absorption and distribution profiles. Preclinical studies have shown that it achieves high concentrations in target tissues while maintaining low systemic toxicity, which is critical for drug candidates. These attributes position it as a strong contender for further clinical evaluation.

Looking ahead, ongoing research is focused on expanding the functional group diversity of this compound to explore its full potential as a therapeutic agent. Researchers are also investigating its ability to act as a scaffold for multi-target drugs, which could address complex diseases more effectively than single-target agents.

In conclusion, 6-methyl-3-(4-methylbenzenesulfonyl)-4-(2-methylpiperidin-1-yl)quinoline (CAS No. 1251568-97-4) represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advances in synthesis and biological evaluation, ensures that it will remain a focal point for future research and development.